1H-Pyrrolo[2,3-b]pyridin-1-amine, 5-fluoro-

• Molecular Formula: C7H6FN3
• Molecular Weight: 151.14 g/mol
• IUPAC Name: 5-fluoropyrrolo[2,3-b]pyridin-1-amine
• InChI: InChI=1S/C7H6FN3/c8-6-3-5-1-2-11(9)7(5)10-4-6/h1-4H,9H2
• InChI Key: DFHUCOWXUPCVRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C2=NC=C(C=C21)F)N

Description

1H-Pyrrolo[2,3-b]pyridin-1-amine, 5-fluoro- is a useful research compound. Its molecular formula is C7H6FN3 and its molecular weight is 151.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of NaH (4.4 g, 110 mmol, 60% in mineral oil) in DMF (37 mL) at 0° C. is treated with 5-fluoro-1H-pyrrolo[2,3-b]pyridine (1.0 g, 7.4 mmol) and stirred at 0° C. for 1 h. The mixture is treated with HOSA (4.2 g, 37 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice, filtered through a pad of Celite, and extracted with EtOAc (3×50 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 30%-70% EtOAc in heptane to afford 5-fluoro-pyrrolo[2,3-b]pyridin-1-ylamine (980 mg, 88%). MS: 152 (M+H); 1H NMR (300 MHz, CDCl3): δ 8.20 (s, 1H), 7.60 (m, 1H), 7.42 (m, 1H), 6.36 (s, 1H), 5.01 (s, NH2, 2H).